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Compound of Interest

Compound Name: SOTS-1 (technical grade)

Cat. No.: B571043

An in-depth technical guide on the half-life of "SOTS-1" at physiological pH cannot be provided
as requested. Extensive searches for a molecule designated "SOTS-1" within the context of
drug development and life sciences have yielded ambiguous and conflicting results, preventing
the identification of a specific compound for which to gather the required data.

The term "SOTS-1" is not a standard or widely recognized nomenclature for a specific
therapeutic agent or biological molecule in publicly available scientific literature and databases.
The search results indicate that "SOTS-1" could refer to several distinct entities, none of which
definitively match the context of a drug or peptide in development for which a physiological
half-life would be a documented parameter.

The potential interpretations of "SOTS-1" found include:

e SUPPRESSOR OF THYLAKOID FORMATION1 (SOT1): A pentatricopeptide repeat protein
found in the plant species Arabidopsis thaliana, involved in the processing of ribosomal RNA
in plastids.[1]

o ATechnical Grade Azo-Compound: A chemical sold for research purposes that is capable of
generating superoxide radical anions.[2]

o Sword of the Stars 1 (SotS1): A video game, for which numerous discussions and wikis exist.
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» Related Protein Acronyms: Searches also returned information on proteins with similar
acronyms, such as Son of sevenless homolog 1 (SOS1), a guanine nucleotide exchange
factor,[10] and Suppressor of cytokine signaling 1 (SOCS1), a protein involved in inhibiting
cytokine signaling.[11]

» Peptide Designations: While no peptide named "SOTS-1" was identified, searches did reveal
a cosmetic peptide designated OS-01[12] and a SUMO1-derived peptide inhibitor.[13][14]

Given the lack of a clear and specific subject for the inquiry, it is not possible to proceed with
the core requirements of the request, which include:

e Summarizing quantitative data on half-life.
e Providing detailed experimental methodologies.
o Creating diagrams for signaling pathways and experimental workflows.

To fulfill this request, a more specific and unambiguous identifier for the molecule of interest is
required. This could include a full chemical name, a recognized abbreviation from scientific
literature, a CAS number, or a specific company or research group associated with its
development. Without this essential information, any attempt to generate a technical guide
would be based on speculation and would not meet the standards of accuracy required for a
scientific and professional audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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